Artificial micro-cinderella based on self-propelled micromagnets for the active separation of paramagnetic particles†
Chemical Communications Pub Date: 2013-04-29 DOI: 10.1039/C3CC41962B
Abstract
In this work, we will show that ferromagnetic microjets can pick-up paramagnetic beads while not showing any interaction with diamagnetic
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